Mercuric cation
Mercuric cation
Mercury, also known as HG2+ or mercuric ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Mercury has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Outside of the human body, mercury can be found in a number of food items such as cloves, spelt, hickory nut, and winged bean. This makes mercury a potential biomarker for the consumption of these food products. Mercury is a potentially toxic compound.
Mercury(2+) is a divalent metal cation, a mercury cation and a monoatomic dication. It has a role as an Escherichia coli metabolite.
Mercury(2+) is a divalent metal cation, a mercury cation and a monoatomic dication. It has a role as an Escherichia coli metabolite.
Brand Name:
Vulcanchem
CAS No.:
14302-87-5
VCID:
VC0084320
InChI:
InChI=1S/Hg/q+2
SMILES:
[Hg+2]
Molecular Formula:
Hg+2
Molecular Weight:
200.59 g/mol
Mercuric cation
CAS No.: 14302-87-5
Main Products
VCID: VC0084320
Molecular Formula: Hg+2
Molecular Weight: 200.59 g/mol
CAS No. | 14302-87-5 |
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Product Name | Mercuric cation |
Molecular Formula | Hg+2 |
Molecular Weight | 200.59 g/mol |
IUPAC Name | mercury(2+) |
Standard InChI | InChI=1S/Hg/q+2 |
Standard InChIKey | BQPIGGFYSBELGY-UHFFFAOYSA-N |
SMILES | [Hg+2] |
Canonical SMILES | [Hg+2] |
Melting Point | -38.8°C |
Physical Description | Liquid |
Description | Mercury, also known as HG2+ or mercuric ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Mercury has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Outside of the human body, mercury can be found in a number of food items such as cloves, spelt, hickory nut, and winged bean. This makes mercury a potential biomarker for the consumption of these food products. Mercury is a potentially toxic compound. Mercury(2+) is a divalent metal cation, a mercury cation and a monoatomic dication. It has a role as an Escherichia coli metabolite. |
Solubility | 6e-05 mg/mL at 25 °C |
Synonyms | MERCURY(II) |
PubChem Compound | 26623 |
Last Modified | Nov 11 2021 |
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